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Compound of Interest

Compound Name: 3,4-Diethyl-2-methylhexane

CAS No.: 61868-68-6

Cat. No.: B14566650

Get Quote

An In-depth Technical Guide to the Physical Properties of 3,4-Diethyl-2-methylhexane

This technical guide provides a comprehensive overview of the known physical properties of

the branched alkane, 3,4-Diethyl-2-methylhexane. The information is intended for

researchers, scientists, and professionals in drug development who require precise data on this

compound. This document outlines key physical constants, details the experimental

methodologies for their determination, and illustrates the relationships between the compound's

structure and its physical characteristics.

Chemical Identity
IUPAC Name: 3,4-Diethyl-2-methylhexane

Molecular Formula: C₁₁H₂₄[1]

CAS Registry Number: 61868-68-6[1][2][3]

Molecular Structure:
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Summary of Physical Properties
The quantitative physical data for 3,4-Diethyl-2-methylhexane are summarized in the table

below for easy reference and comparison.

Physical Property Value Units

Molecular Weight 156.31 g/mol [1]

Boiling Point 183 °C[4]

Density 0.773 g/mL[4]

Refractive Index 1.433 n/a[4]

Molar Volume 202.2 mL/mol[4]

Molecular Refractive Power 52.58 mL/mol[4]

Solubility: As a nonpolar alkane, 3,4-Diethyl-2-methylhexane is expected to be insoluble in

water but soluble in many nonpolar organic solvents such as ethers and alcohols.[5]

Experimental Protocols for Property Determination
While specific experimental write-ups for this exact compound are not detailed in publicly

available literature, the following sections describe the standard methodologies used to

determine the key physical properties of liquid hydrocarbons.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6] For a compound like 3,4-Diethyl-2-methylhexane, this can be accurately

determined using several methods.

a) Distillation Method: This is a common method for determining the boiling point of a liquid.

The sample is heated in a distillation apparatus, and the thermometer is positioned to measure

the temperature of the vapor that is in equilibrium with the boiling liquid.[7] The temperature

that remains constant during the distillation of a pure compound is recorded as its boiling point.

[7]
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b) Thiele Tube Method: This technique is advantageous as it requires only a small amount of

the sample (less than 0.5 mL).[7]

A small sample is placed in a vial attached to a thermometer.

An inverted capillary tube is placed inside the vial.

The entire assembly is heated in a Thiele tube containing mineral oil.

As the sample is heated, a stream of bubbles will emerge from the capillary tube.

The heat is then removed, and the temperature at which the liquid begins to enter the

capillary tube is recorded as the boiling point.[8]

Density Determination
Density is a fundamental physical property that relates the mass of a substance to its volume.

For liquid hydrocarbons, density can be measured with high precision.

a) Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume.

The empty pycnometer is weighed.

It is then filled with the sample liquid (3,4-Diethyl-2-methylhexane) and weighed again.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer. Temperature control is crucial for accurate measurements.

b) Vibrating Tube Densitometer: This modern instrument measures the density of liquids based

on the change in the natural frequency of a vibrating U-shaped tube when it is filled with the

sample. The instrument provides rapid and highly accurate density measurements and is often

the preferred method in research settings.

Refractive Index Determination
The refractive index is a dimensionless number that describes how light propagates through a

substance.[9] It is a characteristic property that is useful for identifying and assessing the purity

of liquid compounds.[9]
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a) Abbe Refractometer: The Abbe refractometer is a common instrument used for this purpose.

A few drops of the liquid sample are placed on the prism surface.[10]

Light of a specific wavelength (typically the sodium D-line at 589 nm) is passed through the

sample.[9]

The refractometer measures the angle at which the light is refracted.

The user looks through an eyepiece and adjusts a knob until a distinct light/dark boundary

aligns with a crosshair.[10] The refractive index is then read directly from a calibrated scale.

Since the refractive index is temperature-dependent, measurements are typically corrected

to a standard temperature, usually 20°C.[11]

Visualization of Property Relationships
The following diagram illustrates the logical relationship between the molecular structure of 3,4-
Diethyl-2-methylhexane and its resulting physical properties. The structure dictates the

intermolecular forces, which in turn influence the macroscopic physical properties.

Molecular Structure
(3,4-Diethyl-2-methylhexane)

Intermolecular Forces
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Physical Properties
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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